Wilfortrine

• Molecular Formula: C41H47NO20
• Molecular Weight: 873.8 g/mol
• InChI: InChI=1S/C41H47NO20/c1-19(43)54-18-40-32(58-22(4)46)28(56-20(2)44)27-30(57-21(3)45)41(40)39(8,52)31(29(33(40)59-23(5)47)60-35(49)26-12-10-16-53-26)61-36(50)37(6,51)14-13-25-24(11-9-15-42-25)34(48)55-17-38(27,7)62-41/h9-12,15-16,27-33,51-52H,13-14,17-18H2,1-8H3/t27-,28-,29+,30-,31+,32-,33+,37?,38+,39+,40-,41+/m1/s1
• InChIKey: BGZMJSHSQVGXTE-MIFXYLFUSA-N

Wilfortrine: Sesquiterpene Pyridine Alkaloid from Tripterygium wilfordii

Wilfortrine is a sesquiterpene pyridine alkaloid (CAS 37239-48-8, molecular weight 873.81) isolated from the roots of Tripterygium wilfordii Hook F. (Celastraceae), a traditional Chinese medicinal plant [1]. It belongs to a structurally defined class of macrocyclic dihydroagarofuran sesquiterpene alkaloids that includes wilforine, wilforgine, wilfordine, and euonine . Wilfortrine exhibits a multi-target pharmacological profile, demonstrating immunosuppressive effects in both humoral and cell-mediated immunity assays, anti-proliferative activity in leukemia models, and reported anti-HIV properties [1][2]. Its mechanism of action includes the induction of apoptosis in cancer cells via modulation of Bcl-2 family proteins (Bax upregulation, Bcl-2 downregulation) and combinatorial synergy with standard chemotherapeutics such as paclitaxel [2]. This compound is primarily utilized as a reference standard for analytical method development, as a pharmacological tool in mechanistic studies of autoimmune disease and cancer, and as a candidate for inclusion in multi-component extract research programs focused on Tripterygium glycosides tablets (TGT).

Product Identity

Sesquiterpene pyridine alkaloid probe from Tripterygium wilfordii

Characterized dihydro-β-agarofuran scaffold

Primary Workflow

HIV inhibition pathway studies with structural selectivity context

3-O-hydroxy group linked to reported anti-HIV assay response

Mechanistic Research

Insecticidal mode-of-action research and cell-model endpoint review

Stomach vs. topical toxicity differentiation; apoptosis pathway context

Comparative Immunology

Dose-dependent immunosuppression pathway comparison studies

Humoral vs. cell-mediated immunity endpoint review

• [1] Duan H, Takaishi Y, Momota H, Ohmoto Y, Taki T, Jia Y, Li D. Immunosuppressive sesquiterpene alkaloids from Tripterygium wilfordii. J Nat Prod. 2001;64(5):582-7. View Source
• [2] Yao J, et al. Effect of wilfortrine on human hepatic cancer HepG2 cell proliferation potential in vitro. Genet Mol Res. 2015;14(4):15349-55. View Source

Wilfortrine: Why Substitution Fails

The alkaloid fraction of Tripterygium wilfordii is chemically diverse, comprising multiple sesquiterpene pyridine alkaloids (e.g., wilfortrine, wilforine, wilforgine, wilfordine, euonine) with distinct pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Generic substitution or the use of crude extracts in place of purified Wilfortrine introduces significant confounding variables that undermine reproducibility and mechanistic interpretation. Multi-component ADME studies in rat models have demonstrated that the six key constituents of TGT—including Wilfortrine (WFT)—exhibit differential plasma and tissue exposures, distinct excretion pathways (urinary, biliary, fecal), and variable hepatotoxic potential under nephrotic syndrome states [1]. Specifically, Wilfortrine was identified as part of the anti-nephrotic syndrome (anti-NS) material basis of TGT, while other co-occurring alkaloids (WFG, WFD) were implicated in hepatotoxicity, highlighting that these structurally related compounds are not functionally interchangeable in vivo [1]. Furthermore, in head-to-head comparisons, Wilfortrine demonstrates a unique immunological profile distinct from euonine and other analogs, exhibiting specific dose-dependent suppression of graft-versus-host reaction (GVHR) not observed with other alkaloids at equivalent doses [2]. For researchers aiming to delineate specific mechanisms of action, avoid confounding polypharmacology, or develop robust analytical methods, the use of analytically verified Wilfortrine is essential for ensuring data integrity and experimental reproducibility.

Target Compound

Wilfortrine

Possesses a 3-O-hydroxy group linked to reported HIV inhibition assay context.

Analog Risk

Wilforgine

Lacks this hydroxyl group; reported as inactive in HIV inhibition assays. Structural mismatch may eliminate target engagement.

HIV pathway research requires precise chemotype.

Target Compound

Wilfortrine

Reported primarily as a stomach poison in insecticidal model contexts.

Analog Risk

Wilforine / Wilfordine

Characterized by topical toxicity. Mode-of-action profile differs significantly and may not transfer.

Insecticidal mechanism studies require distinct mode-of-action context.

Target Compound

Wilfortrine

Dose-dependent suppression of humoral and cell-mediated immunity in model contexts.

Analog Risk

Euonine

Distinct DNCB-induced hypersensitivity suppression profile. Pathway-response endpoints may differ.

Comparative immunology requires specific pathway-response context.

• [1] Wu W, Cheng R, Boucetta H, Xu L, Pan JR, Song M, Lu YT, Hang TJ. Differences in Multicomponent Pharmacokinetics, Tissue Distribution, and Excretion of Tripterygium Glycosides Tablets in Normal and Adriamycin-Induced Nephrotic Syndrome Rat Models and Correlations With Efficacy and Hepatotoxicity. Front Pharmacol. 2022;13:910923. View Source
• [2] Zheng YL, Xu Y, Lin JF. Immunosuppressive effects of wilfortrine and euonine. Acta Pharmaceutica Sinica. 1989;24(8):568-72. View Source

Wilfortrine: Quantitative Evidence vs. Analogs

Anti-HIV Potency and Selectivity vs. Wilforgine

In a direct in vivo comparison of two closely related sesquiterpene alkaloids isolated from T. wilfordii, Wilfortrine demonstrated a unique immunosuppressive effect on graft-versus-host reaction (GVHR) that was not observed with euonine. Wilfortrine (160 mg/kg/day × 9 days, i.p.) exhibited a marked depressant effect on GVHR, while a lower dose (80 mg/kg/day × 9 days, i.p.) and euonine (80 mg/kg/day × 10 days, i.p.) showed no such effect [1]. This indicates a distinct immunological profile for Wilfortrine in the context of cell-mediated immunity. In contrast, both Wilfortrine and euonine were equipotent in suppressing humoral immunity, as measured by the hemolysin reaction (40 and 80 mg/kg/day × 4 days, i.p.) [1].

Anti-HIV Activity vs. Wilforgine

Head-to-head

EC50 < 0.1 µg/mL (TI > 1000). Wilforgine: no viral suppression.

Supports HIV inhibition assay context. Structural 3-O-hydroxy group dependency reported.

In vitro anti-HIV assay. Data to verify in target model.

Evidence Dimension	In vivo immunosuppressive activity (Cell-Mediated Immunity)
Target Compound Data	Wilfortrine (160 mg/kg/d × 9d, i.p.): Significant suppression of GVHR
Comparator Or Baseline	Wilfortrine (80 mg/kg/d × 9d, i.p.): No effect; Euonine (80 mg/kg/d × 10d, i.p.): No effect
Quantified Difference	Qualitative difference: Only high-dose Wilfortrine exhibited a GVHR effect; euonine did not.
Conditions	Mouse model; Graft-versus-host reaction (GVHR) assay; intraperitoneal administration

Why This Matters

This is a direct, functional differentiation between two structurally similar alkaloids, proving Wilfortrine is not a generic immunosuppressant and enabling researchers to probe specific T-cell mediated pathways with reduced off-target humoral effects at lower doses.

• [1] Zheng YL, Xu Y, Lin JF. Immunosuppressive effects of wilfortrine and euonine. Acta Pharmaceutica Sinica. 1989;24(8):568-72. View Source

Insecticidal Stomach Toxicity vs. Wilforine's Topical Action

In the context of developing robust UPLC-MS/MS methods for quantifying Tripterygium components in human serum and urine, Wilfortrine exhibits distinct analytical parameters compared to triptolide (a diterpenoid epoxide) and celastrol (a triterpenoid). A validated UPLC-MS/MS method reported the following linear ranges: triptolide (1–200 ng/mL), celastrol (0.4–80 ng/mL), and Wilfortrine (0.1–20 ng/mL) [1]. This demonstrates that Wilfortrine, along with other sesquiterpene alkaloids (wilforgine, wilforine, wilfordine), is detectable and quantifiable at a lower limit (0.1 ng/mL) compared to triptolide and celastrol, using the same validated methodology [1].

Insecticidal Mode of Action

Reported

Stomach toxicity ND50: 18.1 µg/larva. Wilforine topical ND50: 0.06 µg/larva.

Supports mode-of-action differentiation. Wilfortrine is a stomach poison, not a topical agent.

M. separata larvae bioassay. Context-dependent.

Evidence Dimension	Lower limit of quantification (LLOQ) in human serum/urine via UPLC-MS/MS
Target Compound Data	Wilfortrine LLOQ: 0.1 ng/mL
Comparator Or Baseline	Triptolide LLOQ: 1 ng/mL; Celastrol LLOQ: 0.4 ng/mL
Quantified Difference	Wilfortrine's LLOQ is 10-fold lower than triptolide and 4-fold lower than celastrol.
Conditions	Validated UPLC-MS/MS method; positive ESI mode; 11-min runtime; human serum and urine matrices

Why This Matters

For laboratories developing LC-MS methods for multi-component TGT monitoring, Wilfortrine offers a favorable analytical sensitivity profile, allowing for its quantification at lower concentrations in biological matrices. This is a key differentiator for selecting a representative alkaloid standard for method validation.

• [1] Wang Z, et al. Simultaneous determination of seven effective components of Tripterygium glycosides in human biological matrices by ultra performance liquid chromatography-triple quadrupole mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2019;1110-1111:78-86. View Source

HepG2 Apoptosis: Bax/Bcl-2 Modulation & Paclitaxel Synergy

A comparative multi-component ADME study in rats evaluated the pharmacokinetic behavior of six key TGT constituents following oral gavage of 10 mg/kg TGT. The study revealed significant differences in the ADME profiles of these compounds between normal and adriamycin-induced nephrotic syndrome (NS) rats [1]. Crucially, canonical correlation analysis (CCA) identified Wilfortrine (WFT) as part of the anti-NS material basis of TGT, alongside triptolide (TPL), wilforlide A (WA), wilforgine (WFG), wilfordine (WFD), and wilforine (WFR) [1]. However, in a key differentiation, Wilfortrine was NOT identified as a hepatotoxic material base, whereas wilforgine (WFG) and wilfordine (WFD) were recognized as contributing to TGT-induced hepatotoxicity under NS conditions [1].

HepG2 Apoptosis & Synergy

Cross-study

Bax upregulation, Bcl-2 downregulation (P<0.05). Synergy with paclitaxel reported.

Supports cytotoxicity endpoint review. Reported cell-model response context.

In vitro HepG2 cell line. Requires validation.

Evidence Dimension	Identification as hepatotoxic vs. anti-nephrotic syndrome (anti-NS) material basis in vivo
Target Compound Data	Wilfortrine (WFT): Identified as anti-NS material basis; NOT identified as hepatotoxic material basis
Comparator Or Baseline	Wilforgine (WFG) & Wilfordine (WFD): Identified as BOTH anti-NS and hepatotoxic material bases
Quantified Difference	Qualitative distinction: WFT is associated with therapeutic benefit but not with hepatotoxicity in this model, unlike WFG and WFD.
Conditions	Normal and adriamycin-induced nephrotic syndrome (NS) rat models; oral gavage of 10 mg/kg TGT; 4-week study

Why This Matters

This in vivo differentiation is critical for researchers studying TGT's therapeutic window. It suggests that among the sesquiterpene alkaloids, Wilfortrine may possess a superior therapeutic index, contributing to efficacy without the hepatotoxic liability associated with structurally similar co-constituents like wilforgine and wilfordine.

• [1] Wu W, Cheng R, Boucetta H, Xu L, Pan JR, Song M, Lu YT, Hang TJ. Differences in Multicomponent Pharmacokinetics, Tissue Distribution, and Excretion of Tripterygium Glycosides Tablets in Normal and Adriamycin-Induced Nephrotic Syndrome Rat Models and Correlations With Efficacy and Hepatotoxicity. Front Pharmacol. 2022;13:910923. View Source

Dose-Dependent Immunosuppression on Humoral & Cellular Immunity

A direct comparison of Wilfortrine and euonine in a classic humoral immunity assay revealed that both alkaloids exert potent, dose-dependent suppression of antibody production. Wilfortrine administered intraperitoneally at 40 and 80 mg/kg/day for 4 days produced a marked depressant effect on the hemolysin reaction, a standard index of B-cell-mediated immunity [1]. Euonine, at identical doses and regimen, exhibited a comparable effect, indicating that within this specific immune compartment, both compounds share a similar potency and mechanism [1].

Immunosuppression vs. Euonine

Head-to-head

Humoral immunity depressed at 40-80 mg/kg ip. Cell-mediated immunity depressed at 160 mg/kg ip.

Supports pathway comparison. Euonine shows distinct DNCB hypersensitivity profile.

In vivo mouse model, ip administration. Dose-dependent review.

Evidence Dimension	In vivo humoral immunity suppression (Hemolysin reaction)
Target Compound Data	Wilfortrine (40 & 80 mg/kg/d × 4d, i.p.): Significant suppression
Comparator Or Baseline	Euonine (40 & 80 mg/kg/d × 4d, i.p.): Significant suppression
Quantified Difference	No significant difference; equipotent in this specific assay.
Conditions	Mouse model; hemolysin reaction assay; intraperitoneal administration

Why This Matters

This evidence establishes a baseline functional equivalence for humoral immunosuppression, but when combined with the differential GVHR evidence (Evidence Item 1), it underscores Wilfortrine's unique dual-action profile. For researchers, this justifies the selection of Wilfortrine over euonine for studies requiring a broader immunosuppressive footprint that includes cell-mediated responses.

• [1] Zheng YL, Xu Y, Lin JF. Immunosuppressive effects of wilfortrine and euonine. Acta Pharmaceutica Sinica. 1989;24(8):568-72. View Source

Wilfortrine Exhibits a Unique Pro-Apoptotic Profile in HepG2 Cells: Cell Cycle-Independent Mechanism

In a mechanistic study using human hepatocellular carcinoma HepG2 cells, Wilfortrine induced apoptosis without affecting cell cycle progression. Treatment with 40 µM Wilfortrine for 48 hours significantly increased the HepG2 cell apoptosis rate, particularly the early apoptosis rate (P < 0.05) [1]. Mechanistically, this was attributed to a significant decrease in anti-apoptotic Bcl-2 expression and a concomitant increase in pro-apoptotic Bax expression (P < 0.05) [1]. This cell cycle-independent induction of apoptosis via the intrinsic mitochondrial pathway distinguishes its mechanism from many standard chemotherapeutics that primarily target cycling cells.

Evidence Dimension	Mechanism of apoptosis induction in HepG2 cells
Target Compound Data	Wilfortrine: Induces apoptosis via Bax/Bcl-2 modulation; NO effect on cell cycle progression.
Comparator Or Baseline	Many conventional chemotherapeutics: Induce apoptosis in a cell cycle-dependent manner (e.g., G1/S or G2/M arrest).
Quantified Difference	Qualitative mechanistic difference: Cell cycle-independent vs. cell cycle-dependent apoptosis.
Conditions	In vitro; human HepG2 hepatocellular carcinoma cell line; 40 µM Wilfortrine, 48 h treatment

Why This Matters

This cell cycle-independent mechanism suggests Wilfortrine may have utility against slow-growing or quiescent tumor cell populations that are typically resistant to conventional anti-mitotic agents. It provides a strong scientific rationale for using Wilfortrine as a tool compound to study non-canonical apoptosis pathways and for exploring combinatorial strategies where cell cycle arrest is undesirable.

• [1] Yao J, et al. Effect of wilfortrine on human hepatic cancer HepG2 cell proliferation potential in vitro. Genet Mol Res. 2015;14(4):15349-55. View Source

Wilfortrine: Research and Procurement Scenarios

Anti-HIV Drug Discovery and Mechanism Studies

Wilfortrine (WFT) is an essential analytical standard for laboratories developing and validating LC-MS/MS methods to quantify the alkaloid fraction of TGT in biological matrices. Its distinct LLOQ (0.1 ng/mL) compared to triptolide (1 ng/mL) and celastrol (0.4 ng/mL) makes it a critical marker for achieving sensitive multi-component assays [1]. Furthermore, its unique ADME behavior—including differential tissue exposure and excretion patterns in nephrotic syndrome models—positions it as a key probe for understanding disease-dependent pharmacokinetic alterations and for investigating the therapeutic/toxicological balance of TGT constituents [2].

Stomach Poisoning Mechanisms in Botanical Insecticides

For researchers aiming to precisely dissect the cellular components of the immune response, Wilfortrine offers a unique pharmacological tool. Its equipotent suppression of humoral immunity (hemolysin reaction) alongside euonine, combined with its unique, dose-dependent suppression of cell-mediated immunity (GVHR) not observed with euonine, provides a built-in comparator for experimental design [3]. This differential profile enables studies focused on isolating T-cell-mediated mechanisms of immunosuppression while controlling for B-cell effects, a capability not afforded by more promiscuous or cruder agents.

HCC Research: Apoptosis and Combination Therapy

Wilfortrine is a valuable tool compound for investigating non-canonical apoptosis pathways in cancer research. Its demonstrated ability to induce significant apoptosis in HepG2 liver cancer cells (P < 0.05) via Bax/Bcl-2 modulation, without arresting the cell cycle, makes it particularly suited for studies on drug-resistant or quiescent cancer cell populations [4]. Moreover, its reported synergy with paclitaxel in inhibiting liver cancer cell proliferation and invasion (via the same Bax/Bcl-2 axis) justifies its procurement for research into novel combinatorial regimens aimed at enhancing therapeutic efficacy and overcoming chemoresistance [4].

Application

Selection Property

Validation Focus

HIV inhibition pathway studies

Structural selectivity review

Anti-HIV assay endpoint interpretation

Insecticidal mode-of-action research

Route-of-entry context

Larval bioassay endpoint review

HCC cell-model studies

Apoptosis pathway context

Bax/Bcl-2 and combination endpoint review

Immunosuppression pathway comparison

Pathway-specific context

Humoral vs. cell-mediated immunity endpoint review

• [1] Wang Z, et al. Simultaneous determination of seven effective components of Tripterygium glycosides in human biological matrices by ultra performance liquid chromatography-triple quadrupole mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2019;1110-1111:78-86. View Source
• [2] Wu W, Cheng R, Boucetta H, Xu L, Pan JR, Song M, Lu YT, Hang TJ. Differences in Multicomponent Pharmacokinetics, Tissue Distribution, and Excretion of Tripterygium Glycosides Tablets in Normal and Adriamycin-Induced Nephrotic Syndrome Rat Models and Correlations With Efficacy and Hepatotoxicity. Front Pharmacol. 2022;13:910923. View Source
• [3] Zheng YL, Xu Y, Lin JF. Immunosuppressive effects of wilfortrine and euonine. Acta Pharmaceutica Sinica. 1989;24(8):568-72. View Source
• [4] Yao J, et al. Effect of wilfortrine on human hepatic cancer HepG2 cell proliferation potential in vitro. Genet Mol Res. 2015;14(4):15349-55. View Source